Cas no 128775-86-0 (2-Thiophenecarboxylic acid, 3-hydroxy-4-phenyl-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-hydroxy-4-phenyl-, methyl ester
• CAS No: 128775-86-0
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• CID: 1227326
• Update Time: 2024-08-05

2-Thiophenecarboxylic acid, 3-hydroxy-4-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-hydroxy-4-phenyl-, methyl ester

• Inchi： 1S/C12H10O3S/c1-15-12(14)11-10(13)9(7-16-11)8-5-3-2-4-6-8/h2-7,13H,1H3
• InChI Key： XSBKVSGPSTXAMO-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=C(C2=CC=CC=C2)C=1O

Computed Properties

• Exact Mass: 234.0351

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 326.7±42.0 °C(Predicted)
• PSA: 46.53
• pka: 9.49±0.15(Predicted)